Cas no 927435-98-1 (5-(3-Hydroxymethylphenyl)pyridine-2-carboxylic acid methyl ester)

• Product Name: 5-(3-Hydroxymethylphenyl)pyridine-2-carboxylic acid methyl ester
• CAS No: 927435-98-1
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 998915
• PubChem ID: 53427088
• Update Time: 2025-04-20

5-(3-Hydroxymethylphenyl)pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(3-Hydroxymethylphenyl)pyridine-2-carboxylic acid methyl ester
• methyl 5-[3-(hydroxymethyl)phenyl]pyridine-2-carboxylate
• 5-(4-hydroxymethyl-phenyl)-pyridine-2-carboxylic acid methyl ester
• 1349717-44-7
• 927435-98-1
• Methyl5-(3-(hydroxymethyl)phenyl)picolinate
• Methyl 5-(3-(hydroxymethyl)phenyl)picolinate
• DTXSID70699445

• Inchi： 1S/C14H13NO3/c1-18-14(17)13-6-5-12(8-15-13)11-4-2-3-10(7-11)9-16/h2-8,16H,9H2,1H3
• InChI Key： VQVDZRQVBSINLX-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1C=NC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 243.09000
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 59.42000
• LogP: 2.02750